Cas no 1909336-22-6 (5H,6H,8H-imidazo2,1-c1,4oxazine)

• Product Name: 5H,6H,8H-imidazo2,1-c1,4oxazine
• CAS No: 1909336-22-6
• MDL: MFCD29054825
• CID: 4629303
• PubChem ID: 21941433
• Update Time: 2025-10-29

5H,6H,8H-imidazo2,1-c1,4oxazine Chemical and Physical Properties

Names and Identifiers

• 5H,6H,8H-imidazo[2,1-c][1,4]oxazine
• 5H,6H,8H-imidazo2,1-c1,4oxazine

• MDL： MFCD29054825

Computed Properties

• Exact Mass: 124.064
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2

Additional information on 5H,6H,8H-imidazo2,1-c1,4oxazine

Introduction to 5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS No. 1909336-22-6)

5H,6H,8H-imidazo[2,1-c][1,4]oxazine (CAS No. 1909336-22-6) is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazooxazines, which are characterized by their unique structural features and potential biological activities. The compound's molecular formula is C₈H₇N₃O, and it has a molecular weight of approximately 157.16 g/mol.

The structure of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine is composed of a fused ring system that includes an imidazole and an oxazine moiety. The imidazole ring is a five-membered ring with two nitrogen atoms, while the oxazine ring is a six-membered ring containing one oxygen atom and one nitrogen atom. This unique combination of rings imparts the compound with a variety of chemical properties that make it an interesting target for further investigation.

In recent years, research on 5H,6H,8H-imidazo[2,1-c][1,4]oxazine has focused on its potential therapeutic applications. Studies have shown that this compound exhibits significant antimicrobial and antifungal activities against a range of pathogens. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that 5H,6H,8H-imidazo[2,1-c][1,4]oxazine derivatives demonstrated potent inhibitory effects against Staphylococcus aureus and Candida albicans. These findings suggest that the compound could be a valuable lead for the development of new antimicrobial agents.

Beyond its antimicrobial properties, 5H,6H,8H-imidazo[2,1-c][1,4]oxazine has also been investigated for its anti-inflammatory and anti-cancer potential. Research conducted at the University of California in 2020 found that certain derivatives of this compound could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, preliminary studies have shown that some 5H,6H,8H-imidazo[2,1-c][1,4]oxazine derivatives exhibit selective cytotoxicity against various cancer cell lines, including breast cancer and colon cancer cells.

The synthesis of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine involves multi-step reactions that typically start with the condensation of an appropriate amine and carbonyl compound to form an intermediate imine or oxime. This intermediate is then cyclized to form the desired heterocyclic structure. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, a microwave-assisted synthesis method has been developed to enhance the yield and purity of the final product.

The pharmacokinetic properties of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine are also an important area of study. Early investigations have indicated that this compound has favorable absorption and distribution profiles in animal models. However, further research is needed to fully understand its metabolism and excretion pathways in humans. This information will be crucial for optimizing dosing regimens and minimizing potential side effects.

In terms of toxicology, preliminary studies suggest that 5H,6H,8H-imidazo[2,1-c][1,4]oxazine has low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are required before it can be considered for clinical trials. These assessments typically include in vitro cytotoxicity tests and in vivo toxicity studies in animal models.

The potential applications of 5H,6H,8H-imidazo[2,1-c][1，4]oxazine are diverse and promising. In addition to its antimicrobial and anti-inflammatory properties, this compound could be developed into novel drugs for treating various diseases such as infections and inflammatory disorders. Its anti-cancer potential also makes it a candidate for oncology research. Furthermore, the unique structural features of 5H，6H，8H-imidazo[2，1-c][1，4]oxazine may inspire the design of new molecules with enhanced biological activities.

To advance the development of 5H，6H，8H-imidazo[2，1-c][1，4]oxazine as a therapeutic agent，further research is needed to optimize its chemical structure，improve its pharmacological properties，and conduct preclinical studies to evaluate its safety and efficacy．Collaborations between academic institutions，pharmaceutical companies，and regulatory agencies will be essential to bring this promising compound closer to clinical use．